Coronene

• CAS No.: 191-07-1
• Product Name: Coronene
• Molecular Formula: C24H12
• Molecular Weight: 300.4 g/mol
• IUPAC Name: coronene
• Standard InChI: InChI=1S/C24H12/c1-2-14-5-6-16-9-11-18-12-10-17-8-7-15-4-3-13(1)19-20(14)22(16)24(18)23(17)21(15)19/h1-12H
• Standard InChIKey: VPUGDVKSAQVFFS-UHFFFAOYSA-N
• SMILES: C1=CC2=C3C4=C1C=CC5=C4C6=C(C=C5)C=CC7=C6C3=C(C=C2)C=C7
• Canonical SMILES: C1=CC2=C3C4=C1C=CC5=C4C6=C(C=C5)C=CC7=C6C3=C(C=C2)C=C7
• Boiling Point: 525.0 °C
• Melting Point: 437.3 °C
• Description: Coronene is a ortho- and peri-fused polycyclic arene that consists of six peri-fused benzene rings.
• Purity: 95%
• Solubility: 4.66e-10 M
• Synonyms: Circumbenzene; NSC 90725
• Vapor Pressure: 2.17e-12 mmHg
• Reference: 1: Waris R, Rembert MA, Sellers DM, Acree WE Jr, Street KW Jr, Fetzer JC.; Polycyclic aromatic hydrocarbon solute probes. Part II. Effect of solvent; polarity on the fluorescence emission fine structures of coronene derivatives.; Analyst. 1989 Feb;114(2):195-9. PubMed PMID: 2712318.; ; ; 2: Cowens MW, Blouke MM, Fairchild T, Westphal JA. Coronene and liumogen as VUV; sensitive coatings for Si CCD imagers: a comparison. Appl Opt. 1980 Nov; 15;19(22):3727-8. doi: 10.1364/AO.19.003727. PubMed PMID: 20234686.; ; ; 3: ROGERS MT. The magnetic anisotropy of coronene, naphthazarin, and other; crystals. J Am Chem Soc. 1947 Jun;69(6):1506-8. PubMed PMID: 20249742.
• PubChem Compound: 9115
• Last Modified: Nov 11 2021